Cas no 68510-42-9 ((1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol)

• Product Name: (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol
• CAS No: 68510-42-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5040650
• Update Time: 2025-06-08

(1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedimethanol, 1,2,2-trimethyl-, (1R,3S)-
• (+)-(1R,3S)-1,2,2-Trimethyl-1,3-bis(hydroxymethyl)cyclopentane
• (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol

• Inchi： 1S/C10H20O2/c1-9(2)8(6-11)4-5-10(9,3)7-12/h8,11-12H,4-7H2,1-3H3/t8-,10+/m1/s1
• InChI Key： SHBHXOXBWWDHLT-SCZZXKLOSA-N
• SMILES： [C@]1(C)(CO)CC[C@H](CO)C1(C)C

Additional information on (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol

Research Brief on (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol (CAS: 68510-42-9) in Chemical Biology and Pharmaceutical Applications

The compound (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol (CAS: 68510-42-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies highlight the stereospecific synthesis of (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedimethanol, which serves as a key chiral intermediate in the production of high-value pharmaceuticals. Its rigid cyclopentane backbone and hydroxyl functionalities make it an attractive scaffold for designing novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in improving the pharmacokinetic properties of antiviral agents targeting RNA-dependent RNA polymerases.

In pharmacological applications, researchers have explored the compound's potential as a building block for prodrug development. Its ability to form stable ester linkages with carboxylic acid-containing drugs while enhancing membrane permeability has been particularly noteworthy. Computational modeling studies suggest that the compound's conformational rigidity reduces metabolic degradation, potentially increasing drug half-life in vivo.

Emerging research also indicates applications in material science, where derivatives of 68510-42-9 are being investigated as biocompatible polymers for drug delivery systems. The compound's thermal stability and controlled degradation profile make it suitable for developing sustained-release formulations. Recent patent filings (2023-2024) reveal novel copolymer systems incorporating this diol for targeted cancer therapeutics.

Ongoing clinical investigations focus on the compound's safety profile and metabolic pathways. Preliminary ADME studies show favorable hepatic clearance characteristics, though further research is needed to fully characterize potential drug-drug interactions. The pharmaceutical industry has shown increasing interest in scaling up production, with several manufacturers now offering GMP-grade material for preclinical development.

Future research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design and as a chiral auxiliary in asymmetric synthesis. The unique spatial arrangement of its functional groups presents opportunities for developing next-generation therapeutics with improved target specificity and reduced off-target effects.